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Compound of Interest
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acid B

cat. No.: B1630833

Compound Name:

Demethoxydeacetoxypseudolaric Acid B: A
Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Introduction

Demethoxydeacetoxypseudolaric acid B is a diterpenoid natural product isolated from the
golden larch tree, Pseudolarix amabilis. As a member of the complex family of pseudolaric
acids, this compound is of interest to researchers in natural product chemistry and drug
discovery. This technical guide provides a summary of the available information on its chemical
structure and properties. It is important to note that while the chemical identity of this compound
is established, detailed studies on its biological activities and mechanism of action are limited in
publicly available scientific literature. Much of the research on compounds from Pseudolarix
amabilis has focused on other derivatives, such as Pseudolaric acid B.

Chemical Structure and Properties

Demethoxydeacetoxypseudolaric acid B is identified by the CAS Number 82508-36-9 and
possesses the molecular formula C20H2407. It is also known by the synonyms
Demethylpseudolaric acid C and Deacetyldemethylpseudolaric acid B.

Table 1: Chemical Identifiers and Properties of Demethoxydeacetoxypseudolaric acid B
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Identifier/Property Value Source
CAS Number 82508-36-9 [1]
Molecular Formula C20H2407 [2]
Molecular Weight 376.40 g/mol [2]
Compound Type Diterpenoid [2]
Appearance Solid, White to off-white N/A

Botanical Source

Pseudolarix amabilis (Golden
Larch)

[2]

Physicochemical Data

Detailed experimental data on the physicochemical properties of

Demethoxydeacetoxypseudolaric acid B, such as melting point, boiling point, and solubility,

are not readily available in the surveyed literature. Commercial suppliers typically provide the

compound as a solid.

Table 2: Physicochemical Properties of Demethoxydeacetoxypseudolaric acid B

Property

Value

Notes

Physical State

Solid

As supplied by vendors.

Color White to off-white As supplied by vendors.
) ] ] Data not found in scientific
Melting Point Not available )
literature.
N ) ] Data not found in scientific
Boiling Point Not available ]
literature.
N ] Data not found in scientific
Solubility Not available

literature.

Biological Activity and Mechanism of Action
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Specific studies detailing the biological activity and mechanism of action for
Demethoxydeacetoxypseudolaric acid B (CAS 82508-36-9) are scarce. While other
diterpenoids isolated from Pseudolarix amabilis have demonstrated cytotoxic and antiviral
activities, it is not confirmed that Demethoxydeacetoxypseudolaric acid B shares these
properties.

It is important to distinguish Demethoxydeacetoxypseudolaric acid B from a similarly named
"Demethoxydeacetoxypseudolaric acid B analog" (CAS 500736-17-4), which has a different
molecular formula (C24H3008) and has been reported to be semi-synthesized from
Pseudolaric acid B. This analog has shown potent activities against various cancer cell lines.
However, this activity cannot be directly attributed to Demethoxydeacetoxypseudolaric acid
B.

Experimental Protocols

Detailed experimental protocols for the synthesis, isolation, or biological evaluation of

Demethoxydeacetoxypseudolaric acid B are not extensively described in the available
literature. The general approach for isolating natural products like this compound from its
botanical source, Pseudolarix amabilis, would follow a standard phytochemical workflow.

General Workflow for Isolation and Characterization of
Natural Products

The following diagram illustrates a typical workflow for the isolation and characterization of a
natural product like Demethoxydeacetoxypseudolaric acid B from a plant source.
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Caption: General workflow for natural product isolation and characterization.
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Conclusion

Demethoxydeacetoxypseudolaric acid B is a structurally identified diterpenoid from
Pseudolarix amabilis. While its chemical formula and CAS number are established, there is a
notable lack of comprehensive public data regarding its specific physicochemical properties,
biological activities, and mechanisms of action. This presents an opportunity for further
research to explore the potential of this natural product. Future studies are required to elucidate
its biological profile and potential therapeutic applications. Researchers interested in this
compound should focus on its isolation from the natural source and subsequent
comprehensive biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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